![molecular formula C19H23Cl2NO B297774 10,10-dichloro-N-(3,5-dimethylphenyl)tricyclo[7.1.0.0~4,6~]decane-5-carboxamide](/img/structure/B297774.png)
10,10-dichloro-N-(3,5-dimethylphenyl)tricyclo[7.1.0.0~4,6~]decane-5-carboxamide
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Overview
Description
10,10-dichloro-N-(3,5-dimethylphenyl)tricyclo[7.1.0.0~4,6~]decane-5-carboxamide, also known as JNJ-1661010, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of tricyclic carboxamide derivatives and has shown promising results in various preclinical studies.
Mechanism of Action
10,10-dichloro-N-(3,5-dimethylphenyl)tricyclo[7.1.0.0~4,6~]decane-5-carboxamide acts as a selective antagonist of the α9α10 nicotinic acetylcholine receptor subtype. This receptor subtype is primarily expressed in the nociceptive neurons of the dorsal root ganglia and plays a crucial role in the transmission of pain signals. By blocking this receptor subtype, this compound can reduce the transmission of pain signals and provide analgesic effects.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects. It has been demonstrated to reduce pain-related behaviors in various animal models of pain. It also has anxiolytic and antidepressant effects and can improve the cognitive function of animals. This compound has been shown to have a good safety profile and does not produce significant adverse effects.
Advantages and Limitations for Lab Experiments
10,10-dichloro-N-(3,5-dimethylphenyl)tricyclo[7.1.0.0~4,6~]decane-5-carboxamide has several advantages for lab experiments. It has a high selectivity for the α9α10 nicotinic acetylcholine receptor subtype, making it a useful tool for investigating the role of this receptor subtype in pain transmission. It also has a good safety profile and does not produce significant adverse effects, making it suitable for long-term studies. However, this compound is a synthetic compound, and its synthesis can be challenging and time-consuming.
Future Directions
There are several future directions for the study of 10,10-dichloro-N-(3,5-dimethylphenyl)tricyclo[7.1.0.0~4,6~]decane-5-carboxamide. One potential application is in the treatment of neuropathic pain, where it has shown promising results in preclinical studies. Further studies are needed to investigate its efficacy and safety in humans. This compound may also have potential applications in the treatment of other pain conditions, such as inflammatory pain and cancer-related pain. Additionally, further studies are needed to investigate the potential use of this compound in combination with other analgesic agents.
Synthesis Methods
The synthesis of 10,10-dichloro-N-(3,5-dimethylphenyl)tricyclo[7.1.0.0~4,6~]decane-5-carboxamide involves a multistep process that includes the reaction of tricyclo[7.1.0.0~4,6~]dec-5-ene with chloroacetyl chloride, followed by the reaction with 3,5-dimethylphenylamine and then with 10,10-dichloro-9-oxa-10-azatricyclo[5.3.0.0~4,9~]dec-8-ene. The final product is obtained after purification and isolation.
Scientific Research Applications
10,10-dichloro-N-(3,5-dimethylphenyl)tricyclo[7.1.0.0~4,6~]decane-5-carboxamide has been extensively studied for its potential therapeutic applications. It has shown promising results in various preclinical studies, including as an analgesic, anxiolytic, and antidepressant agent. It has also been investigated for its potential use in the treatment of neuropathic pain, inflammatory pain, and cancer-related pain.
Properties
Molecular Formula |
C19H23Cl2NO |
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Molecular Weight |
352.3 g/mol |
IUPAC Name |
N-[[5-[(E)-[1-(3-chloro-4-methylphenyl)-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene]methyl]furan-2-yl]methyl]-N-(2-cyanoethyl)methanesulfonamide |
InChI |
InChI=1S/C19H23Cl2NO/c1-10-7-11(2)9-12(8-10)22-18(23)17-13-3-5-15-16(19(15,20)21)6-4-14(13)17/h7-9,13-17H,3-6H2,1-2H3,(H,22,23) |
InChI Key |
NXNYJRGLJXXUIN-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC(=C1)NC(=O)C2C3C2CCC4C(C4(Cl)Cl)CC3)C |
Canonical SMILES |
CC1=CC(=CC(=C1)NC(=O)C2C3C2CCC4C(C4(Cl)Cl)CC3)C |
Origin of Product |
United States |
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